Cas no 794469-79-7 (1-(2-aminoethyl)cyclopropan-1-amine)

• Product Name: 1-(2-aminoethyl)cyclopropan-1-amine
• CAS No: 794469-79-7
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• MDL: MFCD19214534
• CID: 556357
• PubChem ID: 12993143
• Update Time: 2025-07-02

1-(2-aminoethyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneethanamine,1-amino-
• Cyclopropaneethanamine, 1-amino- (9CI)
• 1-(2-aminoethyl)cyclopropan-1-amine
• SCHEMBL8472794
• 794469-79-7
• DTXSID201307156
• AKOS006349133
• 1-Aminocyclopropaneethanamine
• EN300-95769

• MDL： MFCD19214534
• Inchi： 1S/C5H12N2/c6-4-3-5(7)1-2-5/h1-4,6-7H2
• InChI Key： ASADPWMASHWPHP-UHFFFAOYSA-N
• SMILES： NC1(CCN)CC1

Computed Properties

• Exact Mass: 100.100048391g/mol
• Monoisotopic Mass: 100.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(2-aminoethyl)cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 794469-79-7 and Product Name: 1-(2-aminoethyl)cyclopropan-1-amine

The compound with the CAS number 794469-79-7 and the product name 1-(2-aminoethyl)cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The cyclopropane ring, a key structural feature, is known for its high reactivity and versatility, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of cyclopropane-containing compounds due to their distinct chemical properties and biological activities. The presence of the 2-aminoethyl substituent in 1-(2-aminoethyl)cyclopropan-1-amine introduces a polar and basic moiety, which can enhance interactions with biological targets. This dual functionality makes the compound an attractive candidate for further investigation in the development of small-molecule drugs.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Studies have shown that cyclopropane derivatives can interact with enzymes in ways that traditional pharmacophores cannot. The rigid three-membered ring of cyclopropane can impose specific conformational constraints on binding pockets, leading to high-affinity interactions. This characteristic is particularly valuable in the design of inhibitors targeting enzymes involved in critical biological pathways.

Moreover, the 1-(2-aminoethyl) group provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored properties. This flexibility is crucial for optimizing pharmacokinetic and pharmacodynamic profiles. Researchers have been exploring various strategies to modify this compound, including introducing additional functional groups or exploring different substitution patterns on the cyclopropane ring.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have revealed that 1-(2-aminoethyl)cyclopropan-1-amine can effectively bind to a range of protein targets, suggesting its potential as a lead compound for drug discovery. These studies have identified key interaction points between the compound and its targets, providing valuable insights for structure-based drug design.

The synthesis of 1-(2-aminoethyl)cyclopropan-1-amine presents both challenges and opportunities. While the cyclopropane ring is known for its stability, introducing functional groups while maintaining its integrity requires careful synthetic planning. However, recent methodologies have demonstrated efficient routes to synthesize such compounds with high yields and purity. These advancements have opened new avenues for exploring the therapeutic potential of cyclopropane derivatives.

In conclusion, 1-(2-aminoethyl)cyclopropan-1-amine (CAS No. 794469-79-7) represents a promising candidate in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for drug development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in future therapeutic interventions.